Cas no 1785033-66-0 (3-Amino-4-hydroxy-2-methylbenzoic acid)

• Product Name: 3-Amino-4-hydroxy-2-methylbenzoic acid
• CAS No: 1785033-66-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5083168
• Update Time: 2025-11-07

3-Amino-4-hydroxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-hydroxy-2-methylbenzoic acid
• 3-Amino-4-hydroxy-2-methylbenzoic acid

• Inchi： 1S/C8H9NO3/c1-4-5(8(11)12)2-3-6(10)7(4)9/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key： GNNLLYYDPKHKBP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)C(C)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6

Additional information on 3-Amino-4-hydroxy-2-methylbenzoic acid

3-Amino-4-hydroxy-2-methylbenzoic acid (CAS No. 1785033-66-0): A Comprehensive Overview of Its Properties and Applications

3-Amino-4-hydroxy-2-methylbenzoic acid (CAS No. 1785033-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of bioactive molecules. Its amino and hydroxy functional groups make it a versatile intermediate for drug development, particularly in the design of small-molecule inhibitors and antibacterial agents. Researchers are increasingly exploring its potential in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

The compound's CAS number 1785033-66-0 is a critical identifier for regulatory and scientific documentation, ensuring accurate classification in global databases. Its methylbenzoic acid backbone contributes to its stability and solubility, making it suitable for various organic synthesis applications. In recent years, the demand for high-purity intermediates like 3-Amino-4-hydroxy-2-methylbenzoic acid has surged, driven by advancements in bioconjugation techniques and proteomics research. These trends reflect the growing emphasis on green chemistry and sustainable manufacturing processes.

One of the most searched questions related to this compound is: "What are the applications of 3-Amino-4-hydroxy-2-methylbenzoic acid in drug discovery?" Studies highlight its role as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its antioxidant properties have sparked interest in cosmeceutical formulations, addressing consumer demand for anti-aging solutions. The compound's low toxicity profile further enhances its appeal for biocompatible material development.

From an industrial perspective, 3-Amino-4-hydroxy-2-methylbenzoic acid is synthesized through multistep organic reactions, often involving catalytic hydrogenation or enzymatic oxidation. Its cost-effective production and scalability align with the pharmaceutical industry's need for bulk APIs (Active Pharmaceutical Ingredients). Recent patents also suggest its utility in agrochemicals, particularly as a precursor for herbicide-resistant formulations, a hot topic in agricultural biotechnology.

In summary, 3-Amino-4-hydroxy-2-methylbenzoic acid (CAS No. 1785033-66-0) exemplifies the intersection of chemical innovation and biomedical progress. Its multifaceted applications—from drug design to material science—underscore its relevance in modern research. As the scientific community continues to explore its potential, this compound remains a cornerstone in the quest for sustainable and efficient chemical solutions.